2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]-N-(3-fluoro-4-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]-N-(3-fluoro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C21H20FN3O2 and its molecular weight is 365.408. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Inotropic Activity in Cardiac Therapeutics
The compound 2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]-N-(3-fluoro-4-methylphenyl)acetamide and its analogs have been explored for their potential inotropic activity, which is significant in cardiac therapeutics. Dihydropyridazinone cardiotonics, closely related to this compound, have shown potent positive inotropic effects in animal models, indicating their potential application in treating cardiac insufficiency (Robertson et al., 1986).
Synthesis of Fused Azines
This compound's class is integral in the synthesis of new pyridazin-3-one and 2-amino-5-arylazopyridine derivatives, leading to the formation of fused azines. These synthesized structures have broad applications in chemical research, including pharmaceutical development (Ibrahim & Behbehani, 2014).
Antipsychotic Agent Development
Compounds within this chemical class have been investigated for their potential as novel antipsychotic agents. Their unique property of not interacting with dopamine receptors, unlike traditional antipsychotic drugs, makes them a valuable research area for developing new mental health treatments (Wise et al., 1987).
Antifungal Agent Development
Some derivatives, particularly 2-(2-oxo-morpholin-3-yl)-acetamide derivatives, have demonstrated broad-spectrum antifungal activities. This suggests the potential for developing new antifungal treatments, especially in combating Candida and Aspergillus species (Bardiot et al., 2015).
Peripheral Benzodiazepine Receptor Study
These compounds have been utilized in synthesizing radiolabeled compounds for studying peripheral benzodiazepine receptors using positron emission tomography, contributing significantly to neurodegenerative disorder research (Fookes et al., 2008).
Histamine H3 Receptor Inverse Agonist
A novel series of pyridazin-3-one derivatives, including compounds similar to the queried compound, have been developed as histamine H3 receptor inverse agonists. This discovery holds promise for treating attentional and cognitive disorders, representing a significant step in neuropharmacology (Hudkins et al., 2011).
Properties
IUPAC Name |
2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]-N-(3-fluoro-4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN3O2/c1-13-4-6-16(10-15(13)3)19-8-9-21(27)25(24-19)12-20(26)23-17-7-5-14(2)18(22)11-17/h4-11H,12H2,1-3H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATNRDPMQUHDYLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC(=C(C=C3)C)F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.